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Compound of Interest

Methyl 4-(2-aminoethoxy)-2-
Compound Name:
chlorobenzoate

Cat. No.: B1404309

Disclaimer: Information regarding the specific molecule "Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate" is not readily available in the public domain based on conducted searches.
As a viable alternative, this technical guide provides a comprehensive overview of the closely
related and well-documented compound, Methyl 4-amino-2-chlorobenzoate.

This document serves as an in-depth technical guide for researchers, scientists, and drug
development professionals, detailing the chemical properties, synthesis, and potential
applications of Methyl 4-amino-2-chlorobenzoate.

Chemical and Physical Data

Methyl 4-amino-2-chlorobenzoate is a chemical compound utilized as a pharmaceutical
intermediate. It is recognized for its role in the synthesis of selective Liver X Receptor (LXR)
agonists, which are instrumental in increasing HDL levels and promoting reverse cholesterol
transport in animal studies.[1] The compound's versatility and stability make it a valuable
reagent in custom organic synthesis projects for developing novel drug candidates.[2]

A summary of its key quantitative data is presented in the table below for easy reference and
comparison.
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Property Value

Molecular Formula C8H8CINO2[3][4]

Molecular Weight 185.61 g/mol [3]

CAS Number 46004-37-9[3]

Melting Point 112-114 °C

Boiling Point 334.2 £ 22.0 °C (Predicted)

Density 1.311 + 0.06 g/cm? (Predicted)
Appearance White crystalline solid[2]

Solubility Soluble in various organic solvents[2]

Experimental Protocols: Synthesis

The synthesis of Methyl 4-amino-2-chlorobenzoate can be achieved through the esterification
of 4-Amino-2-chlorobenzoic acid with methanol. Several synthetic routes have been
documented.[5] Below is a general experimental protocol based on this transformation.

Objective: To synthesize Methyl 4-amino-2-chlorobenzoate via the esterification of 4-Amino-2-
chlorobenzoic acid.

Materials:

» 4-Amino-2-chlorobenzoic acid

o Methanol (reagent grade)

e Concentrated Sulfuric Acid (as catalyst)
e Sodium Bicarbonate solution (5% w/v)
e Anhydrous Magnesium Sulfate

» Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)
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» Standard laboratory glassware for reaction, workup, and purification
e Heating and stirring apparatus

» Rotary evaporator

Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-
Amino-2-chlorobenzoic acid in an excess of methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

e Heat the reaction mixture to reflux and maintain this temperature for several hours,
monitoring the reaction progress using Thin Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

o Neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until
effervescence ceases.

» Remove the methanol under reduced pressure using a rotary evaporator.

o Extract the aqueous residue with an appropriate organic solvent (e.g., dichloromethane or
ethyl acetate).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

e The crude Methyl 4-amino-2-chlorobenzoate can be further purified by recrystallization or
column chromatography to obtain the final product of high purity.

Logical Workflow and Diagrams

The following diagram illustrates the general workflow for the synthesis and purification of
Methyl 4-amino-2-chlorobenzoate.
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Caption: Synthesis workflow for Methyl 4-amino-2-chlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Properties and Synthesis of Methyl 4-
amino-2-chlorobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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